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Compound of Interest

Compound Name: Mancozeb

Cat. No.: B1675947

Introduction

Mancozeb is a broad-spectrum contact fungicide from the ethylenebisdithiocarbamate (EBDC)
class, widely used to control fungal pathogens on a variety of agricultural and horticultural
crops.[1] While effective, its application poses a risk of environmental contamination through
surface runoff. Mancozeb itself has low water solubility and moderately binds to soil, but it
degrades relatively quickly in soil and water into metabolites, most notably ethylenethiourea
(ETU).[2] ETU is more water-soluble and mobile, posing a greater potential for leaching and
runoff into adjacent water bodies.[3][4] Therefore, implementing field application techniques
that minimize runoff is critical to mitigating the environmental impact of Mancozeb use.

These application notes provide researchers and agricultural professionals with a summary of
best management practices (BMPs) and detailed protocols for evaluating their efficacy in
reducing Mancozeb and ETU runoff.

Application Notes: Mitigation Strategies

Minimizing Mancozeb runoff involves an integrated approach combining cultural, vegetative,
and chemical/mechanical strategies. These strategies aim to reduce the generation of runoff,
slow its movement, and decrease the concentration of the fungicide and its metabolites leaving

the application area.

Cultural and Agronomic Practices
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These practices involve modifying farming operations to reduce soil erosion and enhance water
infiltration.

» Conservation Tillage: Practices like no-till or reduced-till leave significant crop residue on the
soil surface.[5] This residue protects the soil from the impact of raindrops, reduces soil
crusting, and increases water infiltration, thereby decreasing the volume of runoff.[5] No-till
systems have been shown to substantially reduce soil loss compared to conventional tillage.

[5]16]

» Contour Farming and Strip Cropping: Performing tillage and planting operations along the
contour of a slope, rather than up and down, creates small ridges that slow water flow and
increase infiltration.[7] Interspersing different crops in strips along the contour can further
intercept runoff.

o Cover Crops: Planting cover crops during fallow periods protects bare soil from erosion,
improves soil structure, and increases organic matter, all of which contribute to reduced
runoff.[8]

o Application Timing: The interval between pesticide application and a rainfall event is critical.
[9] Applying Mancozeb when significant rainfall is not forecast for at least 48 hours allows
the fungicide to bind to soil and plant surfaces, reducing the amount available for wash-off.
[10] Applications should never be made to frozen or saturated soils, as these conditions
dramatically increase runoff potential.[7]

Vegetative and Structural Barriers

These physical barriers are established at the edge of fields or within them to intercept and
treat runoff before it reaches water bodies.

o Vegetative Filter Strips (VFS): VFS are densely vegetated areas, typically of perennial
grasses, situated downslope of agricultural fields.[11] They are highly effective at slowing
runoff velocity, which promotes the deposition of sediment-bound pesticides and allows for
the infiltration of water-soluble compounds.[11][12] The effectiveness of a VFS is dependent
on its width, the slope of the land, and the type of vegetation.[12][13]

o Riparian Buffers: These are more complex vegetative zones along streams and rivers, often
consisting of grasses, shrubs, and trees.[14] They serve a similar function to VFS but on a
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larger scale, providing robust protection for aquatic ecosystems.[15]

o Grassed Waterways: These are broad, shallow, vegetated channels designed to convey
runoff from fields without causing soil erosion.[15] They can effectively reduce the transport
of sediment and adsorbed pesticides.[9]

Application Technology and Formulation

Modern application technologies can significantly reduce the initial amount of Mancozeb that is
susceptible to runoff by minimizing spray drift and improving deposition on the target crop.

 Drift-Reducing Nozzles: Air-induction or other low-drift nozzles produce coarser droplets that
are less susceptible to being carried off-target by wind.[16] This ensures more of the product
lands on the crop canopy and less on bare soil where it is more vulnerable to runoff.

e Sprayer Boom Height: Lowering the sprayer boom height reduces the distance droplets must
travel to the target, minimizing the potential for drift.[16][17] A reduction in boom height from
0.7 m to 0.5 m can decrease spray drift by as much as 70% at a short distance from the
nozzle.[17]

« Drift and Deposition Aids: Adjuvants can be added to the spray tank to modify the physical
properties of the spray solution, optimizing droplet size to reduce driftable fines and improve
adhesion to plant surfaces.[16][18] Studies have shown these agents can reduce drift by
20% to 65%.[16]

Data Presentation: Efficacy of Runoff Mitigation
Techniques

The following table summarizes quantitative data on the effectiveness of various strategies in
reducing pesticide runoff and drift.
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o Reduction
Mitigation Strategy = Parameter . Source(s)
Efficiency
) ) ) With 3-meter wide
Vegetative Filter Strips o
Pesticide in Runoff 50% VFS on a 7% slope.

(VFS)

[14]

Pesticide in Runoff

With 6-meter wide
75% VFS on a 7% slope.
[14]

With 9-meter wide

Pesticide in Runoff >95% VFS on a 7% slope.
[14]
General Pesticide For soluble pollutants.
>50%
Removal [19]
] General effectiveness.
Sediment Removal >70%
[19]
o Air-assisted field
Application )
Spray Drift 50% - 70% boom sprayer vs.
Technology ]
conventional.[17]
Reducing boom height
Spray Drift 70% from 0.7 mto 0.5 m.
[17]
. Using drift reduction
Spray Drift up to 65%
agents (DRASs).[16]
] ) ) No-till vs. conventional
Tillage Practices Soil Loss ~7x lower )
tillage.[6]
. No-till vs. chisel plow.
Soil Loss ~5x lower

[6]

Experimental Protocols
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Protocol 1: Laboratory Soil Column Leaching and
Runoff Study

This protocol is adapted from methodologies used to assess the mobility of Mancozeb and its
metabolites in soil.[1] It is designed to evaluate the potential for leaching and surface runoff
under controlled laboratory conditions.

Objective: To quantify the movement of Mancozeb and ETU through a soil column and the
amount present in simulated runoff.

Materials:

 Intact or packed soil columns (e.g., 30 cm length, 10 cm diameter) with a runoff collection
spout at the surface and a leachate collector at the base.

o Radiolabeled (**C) Mancozeb or analytical grade standard.

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or Mass Spectrometer).

 Scintillation counter (for radiolabeled studies).

» Simulated rainwater solution (deionized water adjusted to pH 6.0).

e Peptone or other organic amendments (optional, for microbial degradation studies).
Methodology:

e Soil Column Preparation: Collect soil from the field of interest. Columns can be created using
intact soil cores or by packing sieved soil to a representative bulk density. Pre-saturate the
columns with the simulated rainwater solution and allow them to drain to field capacity.

e Mancozeb Application: Prepare a solution of Mancozeb at a concentration reflecting a
typical field application rate. Apply a known volume and concentration evenly to the top
surface of the soil column.
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» Simulated Rainfall: After application (e.g., 24 hours later), apply simulated rainwater at a
constant rate (e.g., 2 cm/hour) for a set duration (e.g., 2 hours) to induce both leaching and

runoff.
o Sample Collection:
o Runoff: Collect all water that exits the surface runoff spout in timed intervals.

o Leachate: Collect all water that percolates through the bottom of the column in timed
intervals.

e Soil Sectioning: At the conclusion of the experiment, extrude the soil core from the column.
Section the core into segments (e.g., 0-2.5 cm, 2.5-5 cm, 5-10 cm, etc.).

o Extraction and Analysis:

o Extract Mancozeb and ETU from the collected water samples (runoff and leachate) and
from each soil segment using an appropriate solvent (e.g., methanol/water mixture).

o Analyze the extracts using HPLC to quantify the concentration of Mancozeb and ETU. If
using *C-Mancozeb, analyze samples using a liquid scintillation counter.

o Data Calculation: Calculate the mass balance of the applied Mancozeb, determining the
percentage recovered in runoff, leachate, and retained in each soil segment.

Protocol 2: Field Plot Study for Evaluating Vegetative
Filter Strip (VFS) Efficacy

Objective: To determine the effectiveness of a VFS in reducing Mancozeb and ETU
concentrations in surface runoff under real-world field conditions.

Materials:

o Established field plots with a defined slope, including a control plot (no VFS) and a treatment
plot (with a VFS of specified width, e.g., 10 meters).
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» Runoff collection systems (e.g., H-flumes with automated water samplers) at the downslope
edge of each plot.

o Commercial Mancozeb formulation.

o Calibrated field sprayer.

o Weather monitoring station (to record rainfall, temperature).

o Sample collection bottles, coolers for transport.

e Analytical laboratory for pesticide residue analysis (LC-MS/MS).
Methodology:

o Site Establishment: Select a site with a uniform slope. Establish multiple replicated plots
(e.g., 20 m long x 5 m wide). Install runoff collectors at the base of each plot. For treatment
plots, establish a dense perennial grass VFS at the downslope end, between the treated
area and the collector.

» Mancozeb Application: Apply Mancozeb to all plots (except for a true untreated control) at
the maximum labeled rate using a calibrated sprayer. Record application details, including
rate, volume, and weather conditions.

» Runoff Event Monitoring: Monitor plots for natural rainfall events. The automated water
samplers should be programmed to collect flow-proportional composite samples or discrete
time-based samples throughout the duration of each runoff event.

o Sample Collection and Handling: Following a runoff event, retrieve the collected water
samples. Measure the total volume of runoff from each plot. Preserve samples according to
analytical lab requirements (e.g., refrigeration at 4°C) and transport for analysis.

e Soil Sampling: Collect soil samples from the treated area and within the VFS before and
after runoff events to assess pesticide persistence and distribution.

o Sample Analysis: Analyze water and soil samples for Mancozeb and ETU concentrations
using a validated analytical method (e.g., LC-MS/MS).
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o Data Analysis:

o Calculate the total mass loss (load) of Mancozeb and ETU from each plot by multiplying
the concentration in the runoff by the total runoff volume.

o Determine the VFS trapping efficiency by comparing the pesticide load from the VFS-
treated plots to the load from the control plots without a VFS.

o Statistically analyze the data to determine if the reduction is significant.

Visualizations

The following diagrams illustrate the key relationships and workflows associated with
Mancozeb runoff and its mitigation.

Pesticide Properties Site Characteristics
Water Solubility Soil Texture
(Low for Mancozeb, High for ETU) (e.g., Clay vs. Sand)

Weather Conditions Application Method

- Rainfall Intensity Application Timing
Half-life . . .. o Spray Technology
(Short) Soil Moisture Content Timing Post-Application (Nozzles, Boom Height)

Soil Adsorption (Kd)
(Moderate)

Field Slope

‘ I

Mancozeb Runoff
Potential
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Caption: Factors influencing the potential for Mancozeb environmental runoff.
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Caption: Interruption of the runoff pathway by Best Management Practices (BMPSs).
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Caption: Experimental workflow for a field study evaluating VFS efficacy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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